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Compound of Interest

Compound Name: Phosphazene base P2-Et

Cat. No.: B062994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of the P2-Et phosphazene base, a powerful and versatile non-ionic, organic

superbase. This document details the synthetic pathway, experimental protocols for its

preparation and purification, and a thorough analysis of its structural and spectroscopic

properties. The information is intended to equip researchers, scientists, and professionals in

drug development with the necessary knowledge to effectively utilize this potent reagent in their

work.

Introduction
The P2-Et phosphazene base, chemically known as 1-Ethyl-2,2,4,4,4-

pentakis(dimethylamino)-2λ⁵,4λ⁵-catenadi(phosphazene), is a member of the phosphazene

family of organophosphorus compounds.[1] It is recognized for its exceptionally high basicity,

classifying it as a non-ionic, organic superbase.[1] This strong basicity, coupled with its non-

nucleophilic nature, allows P2-Et to deprotonate very weak acids, enabling a wide range of

chemical transformations that are not feasible with more common bases.[1][2] Its applications

span various areas of organic synthesis, including palladium-catalyzed cross-coupling

reactions, alkylations, and isomerizations.[2]
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A summary of the key physicochemical properties of the P2-Et phosphazene base is provided

in the table below.

Property Value Reference(s)

CAS Number 165535-45-5 [3]

Molecular Formula C₁₂H₃₅N₇P₂ [3]

Molecular Weight 339.40 g/mol [3]

Appearance Liquid [4]

Boiling Point 96 °C at 0.05 mmHg [4]

Density 1.02 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.492 [4]

Purity ≥98% [3]

Synthesis of P2-Et Phosphazene Base
The synthesis of the P2-Et phosphazene base can be achieved through a multi-step process. A

novel and efficient synthetic route has been described, which provides a significant

improvement over previous methods.[5]

Synthesis Pathway
The overall synthetic pathway for the P2-Et phosphazene base is depicted in the diagram

below.
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PCl₅ Cl₃P=N-P(O)Cl₂ (Intermediate)
+ EtNH₃Cl

EtNH₃Cl

Me₂NH

[(Me₂N)₃P=N-P(O)(NMe₂)₂]⁺Cl⁻ (Intermediate Salt)
+ Me₂NH P2-Et Base

{[(Me₂N)₃P=N-P(=NEt)(NMe₂)₂]}
+ Base Treatment

Base
(e.g., NaOH)

Synthesized P2-Et Base

NMR Spectroscopy
(¹H, ¹³C, ³¹P)

Mass Spectrometry
(MS) FTIR Spectroscopy

Structural Confirmation

Purity Assessment
(e.g., GC, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
http://www.orgsyn.org/demo.aspx?prep=v85p0147
https://www.scbt.com/ko/p/phosphazene-base-p2-et-165535-45-5
https://www.sigmaaldrich.com/SG/en/product/aldrich/79417
https://www.researchgate.net/publication/273486333_A_Short_Novel_Synthesis_of_the_Phosphazene_Base_Et-P2
https://www.benchchem.com/product/b062994#p2-et-phosphazene-base-synthesis-and-characterization
https://www.benchchem.com/product/b062994#p2-et-phosphazene-base-synthesis-and-characterization
https://www.benchchem.com/product/b062994#p2-et-phosphazene-base-synthesis-and-characterization
https://www.benchchem.com/product/b062994#p2-et-phosphazene-base-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b062994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

